Cas no 773825-92-6 (Acetic acid,2-[(4-aminobutyl)amino]-2-oxo-)
773825-92-6 structure
Product Name:Acetic acid,2-[(4-aminobutyl)amino]-2-oxo-
CAS No:773825-92-6
MF:C6H12N2O3
MW:160.171081542969
CID:552185
PubChem ID:45082331
Update Time:2025-04-19
Acetic acid,2-[(4-aminobutyl)amino]-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-[(4-aminobutyl)amino]-2-oxo-
- Aceticacid, [(4-aminobutyl)amino]oxo- (9CI)
- 773825-92-6
- [(4-Aminobutyl)amino](oxo)acetic acid
-
- Inchi: 1S/C6H12N2O3/c7-3-1-2-4-8-5(9)6(10)11/h1-4,7H2,(H,8,9)(H,10,11)
- InChI Key: QEEIWEVEOUMPRD-UHFFFAOYSA-N
- SMILES: O=C(C(=O)O)NCCCCN
Computed Properties
- Exact Mass: 160.08486
- Monoisotopic Mass: 160.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.4A^2
- XLogP3: -3
Experimental Properties
- PSA: 92.42
Acetic acid,2-[(4-aminobutyl)amino]-2-oxo- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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